Cas no 3405-77-4 (5-methyl-1,2-oxazole-3-carboxylic acid)

5-methyl-1,2-oxazole-3-carboxylic acid Properties

Names and Identifiers

• 5-Methylisoxazole-3-carboxylic acid
• 5-methyl-1,2-oxazole-3-carboxylic acid
• 3-Carboxy-5-methylisoxazole
• 3-Carboxy-5-methylisoxazole 5-Methyl-3-isoxazolecarboxylic acid
• 5-methyl-3-isoxazole carboxylic acid
• 5-methyl-isoxazole-3-carboxylic acid
• Isoxazole Acid
• 5-Methyl-3-isoxazolecarboxylic acid
• 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-
• YZP807C30G
• 3-Isoxazolecarboxylicacid, 5-methyl-
• 5-methylisoxazole-3-carboxylicacid
• PubChem15552
• KSC224C5P
• ARONIS24549
• 5-methylisoxazol-3-carbonsaure
• AMOT0306
• 5-methylisoxazole carboxylic acid
• DT
• AM20090521
• A6015
• CS-W007575
• SY010127
• EN300-16526
• MFCD01318162
• AKOS000263471
• STR04361
• FT-0620625
• Q27449789
• AC-22739
• J-019440
• NS00048107
• 5-METHYLISOXASOLE-3-CARBOXYLIC ACID
• DTXSID10878772
• BNMPIJWVMVNSRD-UHFFFAOYSA-N
• 5-Methylisoxazole-3-carboxylic-d4 Acid
• M2405
• UNII-YZP807C30G
• SCHEMBL286771
• EINECS 225-454-9
• 5-methyl-isoxazole-carboxylic acid
• 3405-77-4
• J-517816
• F1984-0188
• EINECS 222-289-4
• AS-5028
• 1267623-84-6
• BB 0237313
• HMS1754B06
• 5-methyl-3-isoxazolecarboxlic acid
• CCG-321645
• ALBB-000121
• DB-013170
• STK260850
• BBL015822
• 3-Carboxy-5-methylisoxazole; 5-Methyl-1,2-oxazole-3-carboxylic Acid; 5-Methyl-3-isoxazolecarboxylic Acid
• 5-Methyl-3-isooxazolecarboxylic acid
• +Expand

• MDL： MFCD01318162
• InChIKey： BNMPIJWVMVNSRD-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO3/c1-3-2-4(5(7)8)6-9-3/h2H,1H3,(H,7,8)
• SMILES： O1C(C([H])([H])[H])=C([H])C(C(=O)O[H])=N1
• BRN： 114094

Computed Properties

• Exact Mass: 127.026943g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.026943g/mol
• Monoisotopic Mass: 127.026943g/mol
• Topological Polar Surface Area: 63.3Ų
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.68120
• PSA: 63.33000
• Refractive Index: 1.514
• Boiling Point: 312.5°C at 760 mmHg
• Melting Point: 106-110 °C (lit.)
• Flash Point: 312.5 °C at 760 mmHg
• Color/Form: White or cream powder
• Solubility: Not determined
• Density: 1.3480

5-methyl-1,2-oxazole-3-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

5-methyl-1,2-oxazole-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds